Metal organic frameworks as heterogeneous catalysts for the production of fine chemicals
Catalysis Science & Technology Pub Date: 2013-08-08 DOI: 10.1039/C3CY00350G
Abstract
This review focuses on the use of metal organic frameworks (MOFs) as catalysts for the synthesis of fine chemicals. While petrochemistry is characterized by gas phase reactions, in which MOFs cannot compete with robust zeolites, MOFs are better suited for liquid phase reactions performed at moderate temperatures. These are the conditions typically employed for the production of fine chemicals characterized by being more complex and diverse molecules of low volatility, but with high added value. For the preparation of this type of compound, MOFs offer the advantage of wide open porosity in the nanometer scale and a large void volume. In the present review we have summarized the reports that appeared up to early 2013 on the use of MOFs as catalysts in the liquid phase for the production of fine chemicals, primarily classified according to the type of active site and the functional group formed in the reaction. Prospects for future development in this field are provided in the last section.

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